Cas no 959050-05-6 (2-fluoro-n-(3-fluorobenzyl)aniline)

• Product Name: 2-fluoro-n-(3-fluorobenzyl)aniline
• CAS No: 959050-05-6
• MF: C₁₃H₁₁F₂N
• MW: 219.22995018959
• CID: 1988423
• PubChem ID: 6422136
• Update Time: 2024-10-25

2-fluoro-n-(3-fluorobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N-(3-fluorobenzyl)aniline
• 2-Fluoro-N-(3-fluorobenzyl)aniline, 97%
• YOUXDSRXAQOLBB-UHFFFAOYSA-N
• AKOS000239447
• 3-Fluorobenzylamine, N-(2-fluorophenyl)-
• 959050-05-6
• 2-fluoro-n-(3-fluorobenzyl)aniline

• MDL： MFCD11145290
• Inchi： 1S/C13H11F2N/c14-11-5-3-4-10(8-11)9-16-13-7-2-1-6-12(13)15/h1-8,16H,9H2
• InChI Key： YOUXDSRXAQOLBB-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC=C2F)=CC=CC(F)=C1

Computed Properties

• Exact Mass: 219.08595568g/mol
• Monoisotopic Mass: 219.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 301.0±27.0 °C at 760 mmHg
• Flash Point: 135.9±23.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-fluoro-n-(3-fluorobenzyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)